Cas no 321998-23-6 (1-methyl-3-phenyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-pyrazole-4-carbaldehyde oxime)

• Product Name: 1-methyl-3-phenyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-pyrazole-4-carbaldehyde oxime
• CAS No: 321998-23-6
• MF: C₁₈H₁₄F₃N₃OS
• MW: 377.383472919464
• CID: 5270716
• Update Time: 2025-05-30

1-methyl-3-phenyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-pyrazole-4-carbaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-3-PHENYL-5-([3-(TRIFLUOROMETHYL)PHENYL]SULFANYL)-1H-PYRAZOLE-4-CARBALDEHYDE OXIME
• (E)-N-[(1-methyl-3-phenyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-pyrazol-4-yl)methylidene]hydroxylamine
• 1-methyl-3-phenyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-pyrazole-4-carbaldehyde oxime
• HMS575P21
• (NE)-N-[[1-methyl-3-phenyl-5-[3-(trifluoromethyl)phenyl]sulfanylpyrazol-4-yl]methylidene]hydroxylamine

• Inchi： 1S/C18H14F3N3OS/c1-24-17(26-14-9-5-8-13(10-14)18(19,20)21)15(11-22-25)16(23-24)12-6-3-2-4-7-12/h2-11,25H,1H3/b22-11+
• InChI Key： KVLFSICXPGEGJZ-SSDVNMTOSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)C1=C(/C=N/O)C(C2C=CC=CC=2)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 485
• XLogP3: 4.9
• Topological Polar Surface Area: 75.7

Additional information on 1-methyl-3-phenyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-pyrazole-4-carbaldehyde oxime

1-Methyl-3-phenyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-pyrazole-4-carbaldehyde Oxime (CAS No. 321998-23-6): A Comprehensive Overview

The compound 1-methyl-3-phenyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-pyrazole-4-carbaldehyde oxime (CAS No. 321998-23-6) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms. The structure of this molecule is characterized by a pyrazole ring substituted with a methyl group, a phenyl group, and a sulfanyl group attached to a trifluoromethyl-substituted phenyl moiety. Additionally, the molecule contains an oxime functional group at the 4-position of the pyrazole ring.

The synthesis of 1-methyl-3-phenyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-pyrazole-4-carbaldehyde oxime involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. For instance, researchers have employed methods such as nucleophilic aromatic substitution, coupling reactions, and oxidation techniques to assemble the various components of this compound. The use of microwave-assisted synthesis has also been reported to accelerate the reaction process while maintaining product quality.

One of the most intriguing aspects of this compound is its potential application in drug discovery. Pyrazoles are well-known for their versatility in binding to various biological targets, including enzymes, receptors, and nucleic acids. The presence of electron-withdrawing groups such as the trifluoromethyl moiety and the sulfanyl group enhances the molecule's ability to interact with biological systems. Recent studies have demonstrated that 1-methyl-3-phenyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-pyrazole-4-carbaldehyde oxime exhibits promising activity against several disease-relevant targets, including kinases and proteases.

In addition to its pharmacological potential, this compound has also been explored for its electronic properties. The pyrazole ring's conjugated system allows for efficient electron delocalization, making it a candidate for applications in organic electronics. Researchers have investigated its use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary results indicate that the molecule's unique electronic configuration could contribute to improved device performance.

The environmental impact of 1-methyl-3-phenyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-pyrazole-4-carbaldehyde oxime has also been a topic of interest. As industries increasingly prioritize sustainability, understanding the biodegradability and toxicity of such compounds is crucial. Recent eco-toxicological studies have shown that this compound exhibits low toxicity towards aquatic organisms under controlled laboratory conditions. However, further research is needed to assess its long-term effects in natural ecosystems.

From a structural perspective, the molecule's complexity lies in its multi-functional substituents and stereochemistry. The sulfanyl group attached to the trifluoromethyl-substituted phenyl ring introduces steric hindrance and electronic effects that influence the molecule's reactivity and stability. The oxime group at the 4-position adds another layer of functionality, enabling participation in hydrogen bonding and other non-covalent interactions.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of 1-methyl-3